Cas no 1805762-90-6 (3-Methyl-5-(2-oxopropyl)benzaldehyde)

• Product Name: 3-Methyl-5-(2-oxopropyl)benzaldehyde
• CAS No: 1805762-90-6
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5004655
• Update Time: 2025-10-31

3-Methyl-5-(2-oxopropyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(2-oxopropyl)benzaldehyde

• Inchi： 1S/C11H12O2/c1-8-3-10(5-9(2)13)6-11(4-8)7-12/h3-4,6-7H,5H2,1-2H3
• InChI Key： BPUBZEWIYJNSJZ-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=C(C=O)C=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1

Additional information on 3-Methyl-5-(2-oxopropyl)benzaldehyde

Introduction to 3-Methyl-5-(2-oxopropyl)benzaldehyde (CAS No. 1805762-90-6)

3-Methyl-5-(2-oxopropyl)benzaldehyde, also known by its CAS number 1805762-90-6, is a unique organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular structure, which includes a benzaldehyde moiety and a substituted methyl and 2-oxopropyl group. The combination of these functional groups imparts unique chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Methyl-5-(2-oxopropyl)benzaldehyde is C₁₁H₁₂O₂, and its molecular weight is approximately 184.21 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of benzaldehyde with appropriate ketones or aldehydes, followed by selective functional group modifications. The synthetic route can be tailored to optimize yield and purity, making it suitable for both laboratory-scale and industrial-scale production.

In the context of pharmaceutical research, 3-Methyl-5-(2-oxopropyl)benzaldehyde has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that derivatives of 3-Methyl-5-(2-oxopropyl)benzaldehyde exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. This finding opens up new avenues for the development of therapeutic agents targeting inflammatory diseases.

Beyond its pharmaceutical applications, 3-Methyl-5-(2-oxopropyl)benzaldehyde has also been investigated for its use in materials science. Its ability to undergo various chemical reactions makes it a versatile building block for the synthesis of polymers and other advanced materials. A notable example is its use in the preparation of functionalized polymers with enhanced mechanical and thermal properties. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials.

The physical properties of 3-Methyl-5-(2-oxopropyl)benzaldehyde, such as its melting point, boiling point, and solubility, are crucial for understanding its behavior in different environments. It is generally a solid at room temperature with a melting point ranging from 45°C to 48°C. The compound is moderately soluble in common organic solvents like ethanol and acetone but has limited solubility in water. These properties make it suitable for use in various chemical processes where solubility and stability are important considerations.

In terms of safety and handling, 3-Methyl-5-(2-oxopropyl)benzaldehyde should be handled with care to avoid exposure to skin and eyes, as it can cause irritation. It is recommended to use appropriate personal protective equipment (PPE) such as gloves and safety goggles when working with this compound. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

The environmental impact of 3-Methyl-5-(2-oxopropyl)benzaldehyde is another important consideration. While there is limited data on its environmental fate and effects, it is advisable to follow best practices for waste disposal and environmental management to minimize any potential risks. Researchers are actively studying the biodegradability and ecotoxicity of this compound to better understand its long-term environmental impact.

In conclusion, 3-Methyl-5-(2-oxopropyl)benzaldehyde (CAS No. 1805762-90-6) is a versatile organic compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, this compound is likely to play an increasingly important role in various scientific fields.